molecular formula C8H12ClNO2 B6616418 2,5-Dimethoxyaniline hydrochloride CAS No. 62994-90-5

2,5-Dimethoxyaniline hydrochloride

Cat. No.: B6616418
CAS No.: 62994-90-5
M. Wt: 189.64 g/mol
InChI Key: NUBDEJZUYICQKU-UHFFFAOYSA-N
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Description

2,5-Dimethoxyaniline hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO2 and its molecular weight is 189.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Applications

Poly(2,5-dimethoxyaniline) hydrochloride, derived from 2,5-dimethoxyaniline, has been extensively studied for its electrochemical properties. This compound has been used as a cathode material in hybrid supercapacitors, displaying high conductivity, good crystallinity, and effective nanostructured morphology. Research has highlighted its significant potential in energy storage, offering high specific capacitance and excellent cycle performance (Palaniappan et al., 2011). Additionally, 2,5-dimethoxyaniline has been employed in the electrochemical synthesis on glassy carbon electrodes for the detection of L- and D-glutamic acids, indicating its utility in chiral molecule differentiation (Xin Zeng, Nan Li, & Jichang Wang, 2019).

Nanomaterial Synthesis

Nanostructured poly(2,5-dimethoxyaniline) powder, synthesized using a green chemistry approach, exhibits high electrical conductivity and charge storage capacity. This development represents a significant advancement in the field of nanomaterials, particularly in creating compact, high surface area materials (Sujit Jain et al., 2010).

Polymer Science

Research has also focused on the chemical and electrochemical syntheses of poly(2,5-dimethoxyaniline) (PDMA). These studies have revealed that PDMA exhibits properties such as efficient catalysis of the proton-dependent benzoquinone-hydroquinone couple, influenced by the acidic medium used during the polymerization process. This insight contributes to the understanding of conducting polymers and their potential applications (G. Storrier, Stephen B. Colbran, & D. B. Hibbert, 1994).

Electrochromic Materials

The use of poly(2,5-dimethoxyaniline) in electrochromic materials has been explored, with findings showing that the electrochemical synthesis in different acids leads to variations in film morphology and response times. This research is significant for the development of electrochromic devices and materials (Bureerat Suephatthima et al., 2014).

Sensor Development

Poly(2,5-dimethoxyaniline) based pH sensors have been developed, demonstrating reversible and linear responses in a certain pH range. This innovation represents a significant step forward in the field of potentiometric sensors, offering new possibilities for accurate pH measurement (W. Prissanaroon-Ouajai et al., 2009).

Properties

IUPAC Name

2,5-dimethoxyaniline;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11NO2.ClH/c1-10-6-3-4-8(11-2)7(9)5-6;/h3-5H,9H2,1-2H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NUBDEJZUYICQKU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)N.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

62994-90-5
Record name NSC51764
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51764
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.